2-Amino-4-bromobenzenethiol

• IUPAC Name: 2-amino-4-bromobenzenethiol
• InChI: InChI=1S/C6H6BrNS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2
• InChI Key: WKEYPPZTEITNHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)N)S
• Molecular Formula: C6H6BrNS
• DSSTOX Substance ID: DTXSID60480122
• Molecular Weight: 204.09 g/mol
• CAS RN: 93933-49-4

Description

2-Amino-4-bromobenzenethiol, also known as 4-bromo-2-aminothiophenol, is an organosulfur compound with the chemical formula C6H5BrNSH. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis and as a catalyst in various chemical reactions. This compound has been studied extensively for its properties and applications in scientific research, and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

• Synthesis of Derivatives : Research shows that derivatives of 2-Amino-4-bromobenzenethiol can be synthesized for various applications. For example, Yale and Sheehan (1973) demonstrated the synthesis of 9-Hydroxy-2-methyl-4H-pyrido[1,2-α]pyrimidin-4-one derivatives (Yale & Sheehan, 1973).

• Corrosion Inhibition : A study by Verma, Quraishi, and Singh (2015) found that 2-Aminobenzene-1,3-dicarbonitrile derivatives, which are structurally related to this compound, are effective in inhibiting corrosion of mild steel in acidic environments (Verma, Quraishi, & Singh, 2015).

• Radiolabelling in Medical Imaging : Johnströma, Stone-Elander, and Duelfer (1994) explored the use of 2-amino-2′-[18F]fluorobenzhydrol, a compound related to this compound, in the synthesis of radiolabelled compounds for medical imaging (Johnströma, Stone-Elander, & Duelfer, 1994).

• Biochemical Research : In biochemical research, compounds similar to this compound are used in the study of enzyme activity and drug metabolism. For example, Tateishi, Suzuki, and Shimizu (1978) identified an enzyme in rat liver that catalyzes the formation of thiol-containing metabolites of drugs, which can include derivatives of this compound (Tateishi, Suzuki, & Shimizu, 1978).

• Pharmaceutical Applications : The synthesis of pharmaceutical compounds often utilizes derivatives of this compound. Parai and Panda (2009) presented a synthesis method for chiral amino acid derivatives and antibiotic levofloxacin using related compounds (Parai & Panda, 2009).

• Chemical Sensing : Grate, Nelson, and Skaggs (2003) explored the use of monolayer-protected gold nanoparticle films, which can include derivatives of this compound, in chemical vapor sensing applications (Grate, Nelson, & Skaggs, 2003).

Safety and Hazards

2-Amino-4-bromobenzenethiol is classified as acutely toxic, causing severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Synthesis routes and methods I

Procedure details

The mixture of 4-bromo-2-nitro-benzenethiol and its disulfide from Example 2A (14.9 g, 53.5 mmol) in THF (450 mL) was mixed with Raney Ni (30 g, 100% wt). The mixture was hydrogenated in a 1000 mL Paar shaker at a hydrogen pressure of 40 psi at 50° C. for 41 hours. When the reaction was complete, the solids were filtered. The solid filter-cake was dissolved in pyridine (600 mL) at 100° C. and filtered to remove the Ni residue. This pyridine solution contained mostly the 2-amino-4-bromophenyldisulfide. Crude yield=11.9 g (92%)

Synthesis routes and methods II

Procedure details

The procedure of Referential Example 16 was repeated, except that 3-bromophenyl isothiocyanate (25.0 g) serving as a starting material was used, to thereby yield N-(3-bromophenyl)thiourea (19.4 g) as colorless crystals. Subsequently, The procedure of Referential Example 17 was repeated, to thereby yield 2-amino-5-bromobenzothiazole (1.21 g). Thereafter, The procedure of Referential Example 18 was repeated, to thereby yield the title compound (227 mg).